Cas no 1352507-39-1 (1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane)

• Product Name: 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane
• CAS No: 1352507-39-1
• MF: C₁₁H₁₇ClN₄O₂S
• MW: 304.796279668808
• CID: 4916013
• Update Time: 2025-08-05

1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane Chemical and Physical Properties

Names and Identifiers

• [3-(Azepane-1-sulfonyl)-5-chloro-pyridin-4-yl]-hydrazine
• 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane

• Inchi： 1S/C11H17ClN4O2S/c12-9-7-14-8-10(11(9)15-13)19(17,18)16-5-3-1-2-4-6-16/h7-8H,1-6,13H2,(H,14,15)
• InChI Key： YSHHAEGGMIMTGA-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1NN)S(N1CCCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 1.6
• Topological Polar Surface Area: 96.7

Additional information on 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane

Introduction to 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane (CAS No. 1352507-39-1)

1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane, with the CAS number 1352507-39-1, is a compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepanes, which are seven-membered heterocyclic compounds containing a nitrogen atom. The presence of a sulfonyl group and a hydrazinyl moiety in its structure makes it particularly interesting for various biological activities.

The chemical structure of 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane is characterized by a central azepane ring, which is substituted with a sulfonyl group at the 1-position. The sulfonyl group is further substituted with a 5-chloro-4-hydrazinylpyridin-3-yl moiety, which imparts unique chemical and biological properties to the compound. The chloro substituent on the pyridine ring can influence the compound's reactivity and binding affinity to various biological targets.

In the realm of medicinal chemistry, 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity against various enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

The hydrazinyl moiety in 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane is known to form stable complexes with metal ions, which can be exploited for developing metal-based drugs. A study published in the Inorganic Chemistry Communications in 2021 reported that metal complexes derived from this compound showed enhanced antitumor activity compared to the parent ligand. This finding underscores the potential of this compound as a scaffold for designing metallopharmaceuticals.

Beyond its anticancer properties, 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane has also been investigated for its anti-inflammatory and analgesic effects. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively reduced inflammation and pain in animal models of arthritis. The mechanism of action was attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as to modulate pain signaling pathways.

The synthetic route for preparing 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane has been well-documented in the literature. A common approach involves the reaction of an azepane derivative with an appropriate sulfonyl chloride followed by substitution with a hydrazine derivative. This multi-step synthesis allows for fine-tuning of the substituents on the azepane ring, enabling the preparation of various analogs with tailored biological activities.

In terms of safety and toxicity, preliminary studies have shown that 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing this compound through the drug development pipeline.

The future prospects for 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane are promising. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 1-((5-Chloro-4-hydrazinylpyridin-3-yl)sulfonyl)azepane (CAS No. 1352507-39-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent.